Cas no 2193064-76-3 (methyl 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate)
methyl 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate
- EN300-1590531
- 2193064-76-3
- Methyl 5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]piperidine-3-carboxylate
- methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-3-carboxylate
-
- Inchi: 1S/C13H24N2O4/c1-13(2,3)19-12(17)15-7-9-5-10(8-14-6-9)11(16)18-4/h9-10,14H,5-8H2,1-4H3,(H,15,17)
- InChI Key: MQEQDJHUAHRALO-UHFFFAOYSA-N
- SMILES: O(C)C(C1CNCC(CNC(=O)OC(C)(C)C)C1)=O
Computed Properties
- Exact Mass: 272.17360725g/mol
- Monoisotopic Mass: 272.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 76.7Ų
methyl 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1590531-0.05g |
methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-3-carboxylate |
2193064-76-3 | 95% | 0.05g |
$226.0 | 2023-06-04 | |
| Enamine | EN300-1590531-0.1g |
methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-3-carboxylate |
2193064-76-3 | 95% | 0.1g |
$337.0 | 2023-06-04 | |
| Enamine | EN300-1590531-0.25g |
methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-3-carboxylate |
2193064-76-3 | 95% | 0.25g |
$481.0 | 2023-06-04 | |
| Enamine | EN300-1590531-0.5g |
methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-3-carboxylate |
2193064-76-3 | 95% | 0.5g |
$758.0 | 2023-06-04 | |
| Enamine | EN300-1590531-1.0g |
methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-3-carboxylate |
2193064-76-3 | 95% | 1g |
$971.0 | 2023-06-04 | |
| Enamine | EN300-1590531-2.5g |
methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-3-carboxylate |
2193064-76-3 | 95% | 2.5g |
$1903.0 | 2023-06-04 | |
| Enamine | EN300-1590531-5.0g |
methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-3-carboxylate |
2193064-76-3 | 95% | 5g |
$2816.0 | 2023-06-04 | |
| Enamine | EN300-1590531-10.0g |
methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-3-carboxylate |
2193064-76-3 | 95% | 10g |
$4176.0 | 2023-06-04 | |
| Enamine | EN300-1590531-50mg |
methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-3-carboxylate |
2193064-76-3 | 95.0% | 50mg |
$226.0 | 2023-09-23 | |
| Enamine | EN300-1590531-100mg |
methyl 5-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-3-carboxylate |
2193064-76-3 | 95.0% | 100mg |
$337.0 | 2023-09-23 |
methyl 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on methyl 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate
Comprehensive Overview of Methyl 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate (CAS No. 2193064-76-3)
The compound methyl 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate (CAS No. 2193064-76-3) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring both a piperidine ring and a tert-butoxycarbonyl (Boc) protecting group, makes it invaluable for the development of novel bioactive molecules. Researchers and manufacturers frequently search for this compound due to its role in peptide synthesis, drug discovery, and as a building block for complex heterocycles.
In recent years, the demand for Boc-protected intermediates like methyl 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate has surged, driven by advancements in small-molecule drug development and combinatorial chemistry. The compound’s versatility allows for further functionalization, enabling the creation of targeted therapeutics for conditions such as neurodegenerative diseases, cancer, and metabolic disorders. Its CAS No. 2193064-76-3 is often referenced in patent applications and academic journals, highlighting its significance in modern medicinal chemistry.
One of the key advantages of this compound is its stability under various reaction conditions, thanks to the Boc group, which protects the amine functionality during multi-step syntheses. This feature is particularly relevant in the context of green chemistry and sustainable synthesis, as it minimizes side reactions and improves yields. Laboratories and R&D teams frequently inquire about its solubility, storage conditions, and compatibility with common reagents, underscoring its practical utility.
From an industrial perspective, methyl 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate is often synthesized via reductive amination or carbamate formation methodologies. Its piperidine-3-carboxylate backbone is a recurring motif in GPCR-targeted drugs and enzyme inhibitors, making it a hotspot for innovation. The compound’s CAS No. 2193064-76-3 is also linked to studies exploring structure-activity relationships (SAR) and molecular docking, further cementing its role in rational drug design.
As the pharmaceutical industry shifts toward personalized medicine and high-throughput screening, intermediates like methyl 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate are gaining traction. Its compatibility with automated synthesis platforms and parallel reaction optimization tools aligns with the growing emphasis on efficiency and scalability. Researchers often explore its derivatization potential and stereochemical purity, which are critical for achieving desired pharmacological profiles.
In summary, methyl 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate (CAS No. 2193064-76-3) represents a cornerstone in contemporary synthetic chemistry. Its applications span from peptide mimetics to bioconjugation, addressing both academic and industrial needs. With ongoing research into bioisosteres and prodrug strategies, this compound continues to inspire innovation across the life sciences.
2193064-76-3 (methyl 5-({(tert-butoxy)carbonylamino}methyl)piperidine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)